Cas no 870287-30-2 (Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-)

• Product Name: Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-
• CAS No: 870287-30-2
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 4267477
• Update Time: 2025-06-11

Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-

• Inchi： 1S/C17H18O4/c18-17(19)11-6-12-20-15-9-4-5-10-16(15)21-13-14-7-2-1-3-8-14/h1-5,7-10H,6,11-13H2,(H,18,19)
• InChI Key： ABKBVHPGUOGPRP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOC1=CC=CC=C1OCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-

Recent Advances in the Study of Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- (CAS: 870287-30-2) in Chemical Biology and Pharmaceutical Research

Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-, with the CAS number 870287-30-2, has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

One of the key areas of research has been the synthesis and optimization of Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- exhibits significant anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammatory diseases and neurodegenerative disorders.

Furthermore, recent investigations into the compound's mechanism of action have identified its interaction with specific molecular targets, including enzymes and receptors implicated in disease pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This targeted action highlights its potential as a selective inhibitor with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its therapeutic potential, Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- has also been explored for its role in drug delivery systems. Its chemical properties make it a suitable candidate for conjugation with other therapeutic agents, enhancing their bioavailability and efficacy. Researchers are investigating its use in nanoparticle-based delivery systems to improve targeted drug delivery and reduce systemic toxicity.

Despite these promising findings, challenges remain in the development of Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- as a viable therapeutic agent. Issues such as pharmacokinetics, stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Butanoic acid, 4-[2-(phenylmethoxy)phenoxy]- (CAS: 870287-30-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique properties and multifaceted mechanisms of action offer exciting opportunities for drug development. Continued research and innovation will be crucial to fully realize its therapeutic potential and bring it to the forefront of medical science.